Cas no 64107-35-3 (Benzaldehyde, 2-(2-propenylthio)-)

Benzaldehyde, 2-(2-propenylthio)- structure
64107-35-3 structure
Product Name:Benzaldehyde, 2-(2-propenylthio)-
CAS No:64107-35-3
MF:C10H10OS
MW:178.250801563263
CID:1669145
PubChem ID:12247146
Update Time:2025-04-21

Benzaldehyde, 2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-(2-propenylthio)-
    • 2-(Allylthio)benzaldehyde
    • SCHEMBL5363287
    • HS-3460
    • 2-(2-Propen-1-ylthio)benzaldehyde
    • 64107-35-3
    • 2-(prop-2-en-1-ylsulfanyl)benzaldehyde
    • Inchi: 1S/C10H10OS/c1-2-7-12-10-6-4-3-5-9(10)8-11/h2-6,8H,1,7H2
    • InChI Key: YKYSQXWLXGPLJF-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 178.0453
  • Monoisotopic Mass: 178.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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